ABT-046
ABT-046
ABT-046 is a potent, safe, and orally efficacious inhibitor of acyl-CoA:diacylglycerol acyltransferase 1. Oral administration of ABT-046 at doses ≥0.03 mg/kg significantly reduced postprandial triglycerides in mice following an oral lipid challenge. Further assessment in both acute and chronic safety pharmacology and toxicology studies demonstrated a clean profile up to high plasma levels.
Brand Name:
Vulcanchem
CAS No.:
1031336-60-3
VCID:
VC0516783
InChI:
InChI=1S/C20H22N4O2/c21-20-17(12-22-18-9-10-23-24(18)20)16-7-5-15(6-8-16)14-3-1-13(2-4-14)11-19(25)26/h5-10,12-14H,1-4,11,21H2,(H,25,26)
SMILES:
C1CC(CCC1CC(=O)O)C2=CC=C(C=C2)C3=C(N4C(=CC=N4)N=C3)N
Molecular Formula:
C20H22N4O2
Molecular Weight:
350.422
ABT-046
CAS No.: 1031336-60-3
Inhibitors
VCID: VC0516783
Molecular Formula: C20H22N4O2
Molecular Weight: 350.422
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1031336-60-3 |
|---|---|
| Product Name | ABT-046 |
| Molecular Formula | C20H22N4O2 |
| Molecular Weight | 350.422 |
| IUPAC Name | 2-[4-[4-(7-aminopyrazolo[1,5-a]pyrimidin-6-yl)phenyl]cyclohexyl]acetic acid |
| Standard InChI | InChI=1S/C20H22N4O2/c21-20-17(12-22-18-9-10-23-24(18)20)16-7-5-15(6-8-16)14-3-1-13(2-4-14)11-19(25)26/h5-10,12-14H,1-4,11,21H2,(H,25,26) |
| Standard InChIKey | BWUXSHHOKODNAK-UHFFFAOYSA-N |
| SMILES | C1CC(CCC1CC(=O)O)C2=CC=C(C=C2)C3=C(N4C(=CC=N4)N=C3)N |
| Appearance | Solid powder |
| Description | ABT-046 is a potent, safe, and orally efficacious inhibitor of acyl-CoA:diacylglycerol acyltransferase 1. Oral administration of ABT-046 at doses ≥0.03 mg/kg significantly reduced postprandial triglycerides in mice following an oral lipid challenge. Further assessment in both acute and chronic safety pharmacology and toxicology studies demonstrated a clean profile up to high plasma levels. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ABT-046; ABT 046; ABT046. |
| Reference | : Yeh VS, Beno DW, Brodjian S, Brune ME, Cullen SC, Dayton BD, Dhaon MK, Falls |
| PubChem Compound | 56933229 |
| Last Modified | Dec 05 2021 |
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